Cas no 2171919-99-4 (5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4-methylpentanoic acid)

• Product Name: 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4-methylpentanoic acid
• CAS No: 2171919-99-4
• Molecular Formula: C₂₅H₂₆N₂O₅
• Molecular Weight: 434.484346866608
• CID: 5930426
• PubChem ID: 165565073

5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4-methylpentanoic acid Properties

Names and Identifiers

• 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4-methylpentanoic acid
• 5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]-4-methylpentanoic acid
• 2171919-99-4
• EN300-1550416

• InChIKey： SQYQNNXEWJGGME-UHFFFAOYSA-N
• Inchi： 1S/C25H26N2O5/c1-17(12-13-24(29)30)15-27-23(28)11-6-14-26-25(31)32-16-22-20-9-4-2-7-18(20)19-8-3-5-10-21(19)22/h2-5,7-10,17,22H,12-16H2,1H3,(H,26,31)(H,27,28)(H,29,30)
• SMILES： O(C(NCC#CC(NCC(C)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 434.18417193g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 9
• Monoisotopic Mass: 434.18417193g/mol
• Heavy Atom Count: 32
• Complexity: 717
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids